Cas no 2680725-76-0 (6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid
• CAS No: 2680725-76-0
• MF: C₁₀H₁₃F₆NO₃
• MW: 309.205544233322
• CID: 5632055
• PubChem ID: 165932643
• Update Time: 2025-11-01

6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid
• 2680725-76-0
• EN300-28291916
• 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid

• Inchi： 1S/C10H13F6NO3/c11-9(12,13)5-6(7(18)19)3-1-2-4-17-8(20)10(14,15)16/h6H,1-5H2,(H,17,20)(H,18,19)
• InChI Key： CPFRSODEYAHISF-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)CCCCNC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 309.07996225g/mol
• Monoisotopic Mass: 309.07996225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid

Introduction to 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid (CAS No. 2680725-76-0)

6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid, identified by the chemical compound code CAS No. 2680725-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of trifluoroacetamide and trifluoroethyl functional groups, which endow it with unique physicochemical properties and biological activities. The structural design of this molecule incorporates a hexanoic acid backbone, modified at the C-6 position with a trifluoroacetamide moiety and at the C-2 position with a trifluoroethyl substituent. Such structural features make it a valuable intermediate in the synthesis of advanced pharmaceuticals and specialty chemicals.

The CAS No. 2680725-76-0 registration underscores its significance as a distinct chemical entity within the global chemical registry. The compound’s molecular formula can be expressed as C₁₁H₁₄F₃NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of multiple fluorine atoms in its structure contributes to its high lipophilicity and metabolic stability, which are critical factors in drug design. These properties enhance its potential as a building block for more complex pharmacophores that exhibit improved bioavailability and reduced susceptibility to enzymatic degradation.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to modulate receptor binding affinities and metabolic pathways. The trifluoroethyl group, in particular, has been extensively studied for its role in enhancing the pharmacokinetic profiles of drugs. For instance, it can improve oral bioavailability by reducing first-pass metabolism and increasing lipophilicity. Similarly, the trifluoroacetamide moiety is known to contribute to the stability of peptide mimetics and peptidomimetics by increasing their resistance to proteolytic enzymes. These attributes make 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid (CAS No. 2680725-76-0) a promising candidate for further development in drug discovery programs.

Recent advancements in synthetic methodologies have enabled more efficient production of fluorinated carboxylic acids and their derivatives. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have streamlined the synthesis of complex fluorinated structures like this compound. These innovations have not only reduced production costs but also opened new avenues for structural diversification in medicinal chemistry. The synthesis of 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid (CAS No. 2680725-76-0) exemplifies how modern synthetic strategies can be leveraged to create high-value intermediates for pharmaceutical applications.

The biological significance of this compound has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Its structural motifs suggest potential activity in modulating biological pathways associated with inflammation, pain perception, and neurodegeneration. For example, fluorinated carboxylic acids have been investigated for their role in inhibiting cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development. Additionally, the trifluoroethyl group’s ability to enhance binding interactions with biological targets may make this compound a useful scaffold for designing next-generation neuromodulators.

The pharmacological potential of 6-(2,2,2-Trifluoroacetamido)-2-(2,2,2-trifluoroethyl)hexanoic acid (CAS No. 2680725-76-0) has also been examined in contexts beyond traditional drug development. Researchers have explored its utility as a chiral building block in asymmetric synthesis, where its stereochemical purity can be leveraged to produce enantiomerically enriched compounds with enhanced pharmacological activity. Furthermore, its compatibility with biocatalytic methods has opened new possibilities for green chemistry approaches in pharmaceutical manufacturing.

The safety profile of this compound is another critical aspect that has been evaluated through rigorous toxicological studies. Preliminary data indicate that it exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However， further studies are necessary to assess long-term effects and potential side reactions under repeated exposure conditions。 These assessments are essential for determining appropriate handling protocols and ensuring compliance with regulatory standards governing pharmaceutical intermediates。

The industrial relevance of 6-(trifluoroacetamido)- -()hexanoic acid (CAS No. ) is underscored by its versatility as an intermediate in fine chemical synthesis。 Its structural features allow it to serve as a precursor for more complex molecules， including those intended for agrochemical applications， where fluorinated compounds are known for their enhanced stability and efficacy。 Additionally， its role as a chiral synthon makes it valuable for producing enantiomerically pure compounds， which are increasingly demanded in high-performance materials and specialty polymers。

The future prospects of this compound are closely tied to ongoing research efforts aimed at expanding its utility across multiple domains。 Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with tailored biological activities。 Moreover， advancements in continuous flow chemistry may offer more sustainable and scalable production methods for compounds like this one。 Such developments would not only enhance accessibility but also drive further exploration of its potential applications。

In conclusion， 6-(trifluoroacetamido)- -(trifluoroethyl)hexanoic acid (CAS No. >26807>2576>- >76>0)> represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications。 Its role as an intermediate， building block， and pharmacophore underscores its importance as a tool for drug discovery， material science， and industrial synthesis。 As research continues to uncover new possibilities， this compound is poised to play an increasingly pivotal role in shaping the future of chemical innovation。>0)> represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications。 Its role as an intermediate， building block， and pharmacophore underscores its importance as a tool for drug discovery， material science， and industrial synthesis。 As research continues to uncover new possibilities， this compound is poised to play an increasingly pivotal role in shaping the future of chemical innovation。>0)> represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications。 Its role as an intermediate， building block，and pharmacophore underscores its importance as a tool for drug discovery， material science ，and industrial synthesis 。 As research continues to uncover new possibilities ，this compound is poisedto play an increasingly pivotal rolein shapingthe futureof chemical innovation。>